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Musk Ketone: Chemical Profile & Handling

The table below summarizes key physicochemical properties of musk ketone that are relevant for planning

your experiments [1].

Property Specification

CAS Number 81-14-1

Molecular Formula C₁₄H₁₈N₂O₅

Molecular Weight 294.30 g/mol

Melting Point 135-139 °C

Water Solubility Insoluble

Stability Stable. Incompatible with strong oxidizing agents, strong acids, and strong bases.

Handling and Storage: For the pure powder, proper storage is crucial for maintaining stability. Store in a

cool, dark, and dry environment [2]. As musk ketone is insoluble in water, stock solutions must be

prepared in an organic solvent like ethanol or DMSO [3].
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Experimental Protocol for Cell Culture

The following workflow is adapted from a peer-reviewed study that successfully used musk ketone in in

vitro assays [3]. It provides a reliable starting point for your research.
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1. Prepare Stock Solution

Weigh musk ketone powder

2. Prepare Working Solution

Thaw stock solution

Dissolve in anhydrous ethanol

Filter sterilize (0.22 µm membrane)

Aliquot and store at 4°C

Dilute in cell culture medium

Vortex thoroughly

Use immediately
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3. Treat Cells

4. Conduct Assay

Click to download full resolution via product page

Key Details:

Solvent: The study used anhydrous ethanol as the solvent. A common alternative in cell culture is

Dimethyl Sulfoxide (DMSO), but you must ensure compatibility with your cell line and that the final
solvent concentration in the culture medium (typically <0.5-1.0%) is non-toxic [3].

Sterilization: Filtration through a 0.22 µm membrane is the recommended method to sterilize the
solution without using heat, which could potentially degrade the compound [3].

Storage: The prepared stock solution was stored at 4°C. For long-term storage (beyond a few
weeks), consider freezing aliquots at -20°C to prevent solvent evaporation and potential degradation.

Troubleshooting Common Issues

Here are solutions to common problems you might encounter when working with musk ketone in cell

culture.

Problem Possible Cause Suggested Solution

Precipitation in
Medium

Low aqueous

solubility; dilution
shock.

Ensure serial dilution from a concentrated stock.

Vortex the working solution thoroughly before adding
to cells.

High Solvent
Concentration

Stock solution too
dilute.

Prepare a more concentrated stock (e.g., 100-500
mM) to minimize solvent volume in culture.
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Problem Possible Cause Suggested Solution

Inconsistent
Results

Degraded stock;
uneven dosing.

Use fresh stock solutions. Create fresh working
dilutions for each experiment. Vortex/mix solutions

thoroughly.

Unexpected
Cytotoxicity

Solvent toxicity; musk

ketone bioactivity.

Include solvent control groups. Perform a dose-

response curve to establish safe concentration
ranges.

Frequently Asked Questions

What is the typical concentration range for musk ketone in cell culture studies? The appropriate

concentration is highly dependent on your specific research question and cell type. One study investigating

anti-cancer effects used a range around 200 µM [3]. You must perform a dose-response curve for your

specific model to determine optimal and non-toxic concentrations.

Can musk ketone stability be tested in my medium? Yes. You can design a stability study by preparing the

working solution in your complete culture medium (including serum) and incubating it under standard cell

culture conditions (e.g., 37°C, 5% CO₂). Analyze the concentration at various time points (e.g., 0, 6, 24, 48

hours) using a sensitive technique like High-Performance Liquid Chromatography (HPLC) to measure

the rate of degradation.

Are there any regulatory or safety concerns? Yes. Musk ketone is classified with safety warnings. It is

suspected of causing cancer and is very toxic to aquatic life with long-lasting effects [1]. Always consult the

Safety Data Sheet (SDS) before use and follow all local safety guidelines for handling, waste disposal, and

personal protective equipment (PPE).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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